Cas no 38127-00-3 (1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-)

• Product Name: 1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-
• CAS No: 38127-00-3
• MF: C₇F₈
• MW: 236.062129974365
• CID: 1488216
• PubChem ID: 13171232
• Update Time: 2025-04-21

1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-
• 1,2,3,4,5,6,7,7-octafluorocyclohepta-1,3,5-triene
• LRUSRUZKYAWVRB-UHFFFAOYSA-N
• 38127-00-3
• DTXSID70524506
• perfluorocycloheptatriene

• Inchi： 1S/C7F8/c8-1-2(9)4(11)6(13)7(14,15)5(12)3(1)10
• InChI Key： LRUSRUZKYAWVRB-UHFFFAOYSA-N
• SMILES： FC1(C(=C(C(=C(C(=C1F)F)F)F)F)F)F

Computed Properties

• Exact Mass: 235.9872
• Monoisotopic Mass: 235.98722530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0